Cas no 851803-52-6 (2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole)

2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole structure
851803-52-6 structure
Product Name:2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
CAS No:851803-52-6
MF:C18H17N3O3S
MW:355.410882711411
CID:6261908
PubChem ID:4389392
Update Time:2024-01-06

2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
    • 2-{[(3-methylphenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
    • AKOS024589008
    • F0630-0970
    • [2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-nitrophenyl)methanone
    • 851803-52-6
    • (2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-nitrophenyl)methanone
    • Inchi: 1S/C18H17N3O3S/c1-13-3-2-4-14(11-13)12-25-18-19-9-10-20(18)17(22)15-5-7-16(8-6-15)21(23)24/h2-8,11H,9-10,12H2,1H3
    • InChI Key: PACPMHMZLAFCSX-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=C(C)C=1)C1=NCCN1C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 355.09906259g/mol
  • Monoisotopic Mass: 355.09906259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 104Ų

2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole Related Literature

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